Cas no 145593-18-6 (Acetic acid,2-[(acetyloxy)imino]-2-cyano-, methyl ester)

• Product Name: Acetic acid,2-[(acetyloxy)imino]-2-cyano-, methyl ester
• CAS No: 145593-18-6
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• CID: 101551
• PubChem ID: 10057936
• Update Time: 2025-04-18

Acetic acid,2-[(acetyloxy)imino]-2-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(acetyloxy)imino]-2-cyano-, methyl ester
• Acetic acid, [(acetyloxy)imino]cyano-, methyl ester (9CI)
• 145593-18-6
• Methyl (2E)-(acetoxyimino)(cyano)acetate

• Inchi： 1S/C6H6N2O4/c1-4(9)12-8-5(3-7)6(10)11-2/h1-2H3/b8-5+
• InChI Key： JLAVCSSZTKPZOB-VMPITWQZSA-N
• SMILES： O(C)C(/C(/C#N)=N/OC(C)=O)=O

Computed Properties

• Exact Mass: 170.03278
• Monoisotopic Mass: 170.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 88.8A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 88.75